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Compound of Interest

Compound Name:
5-[Bis(2-

hydroxyethyl)amino]pentan-2-one

CAS No.: 86271-48-9

Cat. No.: B3057908

Get Quote

Core Identity & Strategic Significance in Pharmaceutical
Synthesis
CAS Number: 86271-48-9 Chemical Formula: C

H

NO

Molecular Weight: 189.25 g/mol IUPAC Name: 5-[Bis(2-hydroxyethyl)amino]pentan-2-one
Synonyms: 2-Pentanone, 5-[bis(2-hydroxyethyl)amino]-; Hydroxychloroquine Diethanol
Impurity.[2]

Executive Summary
5-[Bis(2-hydroxyethyl)amino]pentan-2-one is a specialized bifunctional intermediate

primarily utilized in the synthesis of amino-quinoline antimalarials and as a critical reference

standard for impurity profiling in the manufacturing of Hydroxychloroquine (HCQ).
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Structurally, it consists of a pentan-2-one backbone with a tertiary amine at the

-position, substituted with two hydroxyethyl groups. This distinguishes it from the more common
HCQ intermediate, 5-[ethyl(2-hydroxyethyl)amino]pentan-2-one (CAS 74509-79-8). Its
presence is often indicative of diethanolamine contamination in the starting materials or side-
reactions during reductive amination processes.

Key Applications:

Impurity Reference Standard: Essential for identifying "Bis-hydroxyethyl" impurities in HCQ

API (Active Pharmaceutical Ingredient) per ICH Q3A/B guidelines.

Drug Design Scaffold: Precursor for "Dihydroxychloroquine" analogs and novel

lysosomotropic agents.

Nitrosamine Risk Assessment: A structural precursor to N-nitrosodiethanolamine (NDELA)

analogs if exposed to nitrosating agents.

Chemical Properties & Characterization
This compound exhibits high polarity due to the presence of two hydroxyl groups and a tertiary

amine, making it significantly more hydrophilic than its mono-ethyl analog.
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Property Specification / Description

Physical State
Viscous liquid or low-melting solid

(hygroscopic).

Solubility

Highly soluble in water, methanol, ethanol, and

chloroform. Poorly soluble in non-polar solvents

(hexane, ether).

Boiling Point
Predicted >300°C (dec.); Distillable only under

high vacuum (<1 mmHg).

pKa (Predicted) ~9.5 (Amine), ~14 (Hydroxyls).

Stability

Stable under neutral conditions. Susceptible to

intramolecular cyclization (pyrrolidine formation)

under strong reducing conditions.

Reactivity

The ketone moiety undergoes nucleophilic

addition; the hydroxyl groups are susceptible to

esterification; the amine is prone to N-oxidation.

Synthesis & Production Protocols
The synthesis of CAS 86271-48-9 follows a classic nucleophilic substitution pathway (N-

alkylation), utilizing 5-chloro-2-pentanone and diethanolamine.

Mechanistic Pathway
The reaction proceeds via an S

2 mechanism where the secondary amine (diethanolamine) attacks the alkyl halide (5-chloro-2-
pentanone). A base is required to neutralize the generated HCl and drive the equilibrium
forward.

Experimental Protocol (Self-Validating System)
Reagents:

5-Chloro-2-pentanone (1.0 eq) [CAS 5891-21-4][3][4]
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Diethanolamine (1.2 eq) [Excess prevents over-alkylation]

Potassium Carbonate (K

CO

) or Triethylamine (1.5 eq)

Solvent: Acetonitrile (ACN) or Ethanol.

Step-by-Step Methodology:

Preparation: In a 3-neck round-bottom flask equipped with a reflux condenser and dropping

funnel, dissolve Diethanolamine (12.6 g, 0.12 mol) and K

CO

(20.7 g, 0.15 mol) in dry Acetonitrile (150 mL).

Addition: Heat the mixture to 50°C. Add 5-Chloro-2-pentanone (12.05 g, 0.1 mol) dropwise

over 30 minutes. Note: Slow addition minimizes exothermicity.

Reflux: Raise temperature to reflux (80-82°C) and stir for 6–8 hours.

Validation Point: Monitor reaction progress via TLC (Mobile phase: MeOH/DCM 1:9). The

spot for 5-chloro-2-pentanone (Rf ~0.8) should disappear; the product spot (Rf ~0.3) will

appear.[4]

Workup: Cool to room temperature. Filter off inorganic salts (KCl/K

CO

).

Concentration: Evaporate the solvent under reduced pressure (Rotavap).

Purification: The residue is a viscous oil. Purify via vacuum distillation (high vacuum required

due to high BP) or column chromatography (Silica gel, DCM -> 10% MeOH/DCM).

Synthesis Workflow Diagram
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Critical Process Parameters

5-Chloro-2-pentanone
(Electrophile)

Transition State
(SN2 Attack)

+ K2CO3 / ACN

Diethanolamine
(Nucleophile)

5-[Bis(2-hydroxyethyl)amino]
pentan-2-one

Reflux 8h

HCl (Scavenged by Base)

Temp: 80°C

Time: 6-8h

Atm: N2
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Caption: S

2 Alkylation pathway for the synthesis of CAS 86271-48-9 from chloropentanone precursors.

Applications in Drug Development & Quality Control
Hydroxychloroquine (HCQ) Impurity Profiling
In the commercial synthesis of HCQ, the target intermediate is the N-ethyl-N-hydroxyethyl

analog. However, if the starting amine (N-ethylethanolamine) contains Diethanolamine as an

impurity, CAS 86271-48-9 is formed.

Regulatory Requirement: Manufacturers must quantify this impurity to ensure it remains

below the qualification threshold (typically <0.15% for APIs).

Detection: LC-MS/MS is the preferred method due to the compound's lack of a strong UV

chromophore.
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Nitrosamine Risk (Critical Safety Insight)
The structure contains a tertiary amine with two hydroxyethyl chains. Under nitrosating

conditions (e.g., presence of nitrites in excipients or acidic manufacturing steps), this molecule

can undergo dealkylation or nitrosation to form N-nitrosodiethanolamine (NDELA), a potent

carcinogen.

Actionable Insight: Avoid using sodium nitrite in any step involving this intermediate. Test

final drug products for NDELA if this intermediate is used.

Structural Relationship Diagram
HCQ Intermediate

(Ethyl-Hydroxyethyl)

Hydroxychloroquine API

Standard Route

CAS 86271-48-9
(Bis-Hydroxyethyl)

N-Nitrosodiethanolamine
(Carcinogen)

Nitrosation Risk
(Safety Alert)

Trace Impurity
(Co-elution Risk)

Click to download full resolution via product page

Caption: Structural relationship between the target molecule, HCQ synthesis, and potential

nitrosamine risks.

Handling & Safety Data
Hazard Classification: Irritant (Skin/Eye).[5]

Storage: Hygroscopic. Store under inert gas (Nitrogen/Argon) at 2-8°C.

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides (will react with OH

groups).

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-[Bis(2-hydroxyethyl)amino]pentan-2-
one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057908/docs#technical-guide-5-bis-2-hydroxyethyl-
amino-pentan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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